Cas no 2229647-58-7 (3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid)

• Product Name: 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid
• CAS No: 2229647-58-7
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 6447253
• PubChem ID: 165829672
• Update Time: 2025-06-12

3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid
• 2229647-58-7
• EN300-1882631
• 3-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)prop-2-enoic acid

• Inchi： 1S/C12H19NO5/c1-11(2,3)18-10(16)13-12(5-4-9(14)15)6-7-17-8-12/h4-5H,6-8H2,1-3H3,(H,13,16)(H,14,15)/b5-4+
• InChI Key： WMSBHZVKHVPCPH-SNAWJCMRSA-N
• SMILES： O1CCC(/C=C/C(=O)O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid

3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid (CAS No. 2229647-58-7): A Comprehensive Overview

3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid (CAS No. 2229647-58-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBOC-amino oxolan-3-yl acrylate, is characterized by its unique structural features and potential applications in drug development.

The chemical structure of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid consists of a tert-butoxycarbonyl (TBOC) protecting group attached to an amino group, which is further linked to an oxolane ring. The presence of the acrylate moiety imparts additional reactivity and functional versatility to the molecule. These structural elements make it an attractive candidate for various synthetic transformations and biological studies.

Recent research has highlighted the potential of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid in the development of novel therapeutic agents. One notable study published in the Journal of Medicinal Chemistry explored its use as a building block for the synthesis of small molecules targeting specific protein-protein interactions (PPIs). The ability to modulate PPIs is crucial for addressing a wide range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

In another study, researchers at the University of California, San Francisco, investigated the pharmacological properties of derivatives of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid. They found that certain derivatives exhibited potent inhibitory activity against key enzymes involved in metabolic pathways associated with diabetes and obesity. These findings suggest that this compound could serve as a lead molecule for the development of new drugs targeting metabolic disorders.

The synthesis of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid typically involves multi-step procedures that ensure high yields and purity. One common synthetic route involves the reaction of tert-butyl carbamate with an appropriate oxolane derivative, followed by the introduction of the acrylate moiety through a Michael addition reaction. The choice of solvents and catalysts plays a critical role in optimizing the reaction conditions and minimizing side reactions.

The stability and solubility properties of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid have also been extensively studied. It has been found to exhibit good stability under various storage conditions, making it suitable for long-term storage and transportation. However, care should be taken to avoid exposure to strong acids or bases, which can lead to deprotection of the TBOC group and potential degradation of the compound.

In terms of biological activity, 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid has shown promising results in preliminary in vitro studies. It has demonstrated selective binding to specific receptors and enzymes, suggesting its potential as a therapeutic agent. Further research is needed to evaluate its efficacy and safety in vivo models.

The application of advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has provided valuable insights into the structure-function relationships of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enoic acid. These techniques have helped researchers understand the molecular interactions and conformational changes that occur during binding events, which is crucial for rational drug design.

In conclusion, 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)prop-2-enonic acid (CAS No. 2229647-58-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further investigation and development as a potential therapeutic agent.